Cas no 2411298-40-1 (1-[2-[[(1-Oxo-2-butyn-1-yl)amino]methyl]phenyl]-3-piperidinecarboxamide)

• Product Name: 1-[2-[[(1-Oxo-2-butyn-1-yl)amino]methyl]phenyl]-3-piperidinecarboxamide
• CAS No: 2411298-40-1
• MF: C₁₇H₂₁N₃O₂
• MW: 299.367543935776
• CID: 5455921
• PubChem ID: 146083550
• Update Time: 2025-05-19

1-[2-[[(1-Oxo-2-butyn-1-yl)amino]methyl]phenyl]-3-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[2-[(But-2-ynoylamino)methyl]phenyl]piperidine-3-carboxamide
• EN300-26587878
• 2411298-40-1
• 1-{2-[(but-2-ynamido)methyl]phenyl}piperidine-3-carboxamide
• Z2013482850
• 1-[2-[[(1-Oxo-2-butyn-1-yl)amino]methyl]phenyl]-3-piperidinecarboxamide

• Inchi： 1S/C17H21N3O2/c1-2-6-16(21)19-11-13-7-3-4-9-15(13)20-10-5-8-14(12-20)17(18)22/h3-4,7,9,14H,5,8,10-12H2,1H3,(H2,18,22)(H,19,21)
• InChI Key： UYTYWHBBDAXQHX-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2CNC(=O)C#CC)CCCC(C(N)=O)C1

Computed Properties

• Exact Mass: 299.16337692g/mol
• Monoisotopic Mass: 299.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.4Ų

Experimental Properties

• Density: 1.189±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.89±0.46(Predicted)

Additional information on 1-[2-[[(1-Oxo-2-butyn-1-yl)amino]methyl]phenyl]-3-piperidinecarboxamide

Introduction to 1-[2-[[(1-Oxo-2-butyn-1-yl)amino]methyl]phenyl]-3-piperidinecarboxamide (CAS No. 2411298-40-1)

The compound 1-[2-[[(1-Oxo-2-butyn-1-yl)amino]methyl]phenyl]-3-piperidinecarboxamide, identified by the CAS registry number 2411298-40-1, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a piperidine ring, a phenyl group, and an oxo-butynyl moiety. The piperidine core is a six-membered ring containing one nitrogen atom, while the phenyl group introduces aromatic stability and potential for further functionalization. The oxo-butynyl group adds reactivity and flexibility to the molecule, making it a versatile building block for further chemical transformations.

Recent studies have highlighted the importance of such compounds in drug discovery and development. The piperidine carboxamide moiety is known for its ability to interact with various biological targets, such as enzymes and receptors, making it a valuable component in medicinal chemistry. The oxo-butynyl amino methyl phenyl substituent further enhances the molecule's pharmacokinetic properties, including solubility and bioavailability. These features make 1-[2-[[(1-Oxo-2-butyn-1-yl)amino]methyl]phenyl]-3-piperidinecarboxamide a promising candidate for exploring new therapeutic agents.

From a synthetic perspective, the construction of this compound involves multi-step reactions that require precise control over regioselectivity and stereochemistry. The synthesis typically begins with the preparation of the piperidine carboxamide intermediate, followed by the introduction of the phenyl group and the oxo-butynyl substituent. Advanced techniques such as coupling reactions and catalytic hydrogenation are often employed to achieve high yields and purity. Researchers have also explored alternative routes to streamline the synthesis process, reducing costs and improving scalability for industrial applications.

The application of this compound extends beyond pharmaceuticals. Its structural versatility allows it to be used as an intermediate in the synthesis of more complex molecules or as a ligand in catalytic systems. For instance, the oxo-butynyl amino methyl phenyl group can serve as a directing unit in cross-coupling reactions, enabling the creation of biologically active compounds with intricate architectures. Furthermore, its ability to form stable amide bonds makes it an ideal component in peptide synthesis and related fields.

In terms of biological activity, preliminary studies suggest that 1-[2-[[(1-Oxo-2-butyn-1-yl)amino]methyl]phenyl]-3-piperidinecarboxamide exhibits moderate inhibitory effects on certain enzyme targets. However, further research is required to fully understand its mechanism of action and potential therapeutic applications. Collaborative efforts between chemists and biologists are ongoing to explore its efficacy in treating diseases such as cancer, inflammation, and neurodegenerative disorders.

From an environmental standpoint, the synthesis and handling of this compound must adhere to strict safety protocols to minimize ecological impact. Researchers are also investigating greener synthetic methods that reduce waste generation and energy consumption. These efforts align with global initiatives to promote sustainable chemistry practices across various industries.

In conclusion, 1-[2-[[(1-Oxo-2-butyn-1-yl)amino]methyl]phenyl]-3-piperidinecarboxamide (CAS No. 2411298-40-1) represents a valuable addition to the arsenal of organic compounds available for scientific exploration. Its unique structure, coupled with recent advancements in synthetic methodologies and biological studies, positions it as a key player in future research endeavors. As our understanding of this compound deepens, so too will its potential applications in medicine, materials science, and beyond.